![molecular formula C18H21BrN6O2 B2514689 8-[(2E)-2-[(4-bromophenyl)methylidene]hydrazinyl]-3-methyl-7-pentylpurine-2,6-dione CAS No. 304880-17-9](/img/no-structure.png)
8-[(2E)-2-[(4-bromophenyl)methylidene]hydrazinyl]-3-methyl-7-pentylpurine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-[(2E)-2-[(4-bromophenyl)methylidene]hydrazinyl]-3-methyl-7-pentylpurine-2,6-dione is a useful research compound. Its molecular formula is C18H21BrN6O2 and its molecular weight is 433.31. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The compound has been utilized in the synthesis of new pyrazoles, showcasing its role as a precursor in generating novel derivatives with potential biological activities. For instance, new substituted pyrazoles were obtained via the reaction of a starting material that can be structurally related to the compound , with various hydrazines. The structures of these new compounds were determined by spectroscopic methods, indicating the compound's utility in synthesizing structurally complex molecules (Cetin, 2017).
Antimicrobial Activity
Research has also explored the antimicrobial properties of derivatives similar to the compound. For example, novel succinimide derivatives have shown significant in vitro antifungal activities, highlighting the potential of these compounds in developing new antifungal agents (Cvetković et al., 2019).
Structural Analysis
The crystal structure of closely related compounds has been determined by single crystal X-ray diffraction, providing insight into their molecular conformations and the presence of intramolecular hydrogen bonds. This type of analysis is crucial for understanding the compound's chemical behavior and potential reactivity (Ismiyev et al., 2015).
Electrocatalytic Applications
The electrocatalytic cyclization of compounds bearing structural similarities has led to the selective formation of substituted dihydrofurans, showcasing the compound's potential in electrochemical synthesis applications (Elinson et al., 2021).
properties
CAS RN |
304880-17-9 |
---|---|
Molecular Formula |
C18H21BrN6O2 |
Molecular Weight |
433.31 |
IUPAC Name |
8-[(2E)-2-[(4-bromophenyl)methylidene]hydrazinyl]-3-methyl-7-pentylpurine-2,6-dione |
InChI |
InChI=1S/C18H21BrN6O2/c1-3-4-5-10-25-14-15(24(2)18(27)22-16(14)26)21-17(25)23-20-11-12-6-8-13(19)9-7-12/h6-9,11H,3-5,10H2,1-2H3,(H,21,23)(H,22,26,27)/b20-11+ |
InChI Key |
OFLGEOJVJWWQBH-RGVLZGJSSA-N |
SMILES |
CCCCCN1C2=C(N=C1NN=CC3=CC=C(C=C3)Br)N(C(=O)NC2=O)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.